Cas no 55673-61-5 (9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-)

9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]- structure
55673-61-5 structure
Product Name:9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
CAS No:55673-61-5
MF:C10H14ClN4O13P3
MW:526.611443996429
CID:376583
PubChem ID:6453225
Update Time:2025-04-19

9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,6-chloro-9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
    • [[(2R,3S,4R,5R)-5-(6-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • 6- CHLOROPURINE RIBOSIDE- 5'- O- TRIPHOSPHATE ( 6-CL-PUTP )
    • 6-chloro-9 beta-D-ribofuranosylpurine-5'-triphosphate
    • BDBM526264
    • 6-Chloropurine riboside-5'-O-triphosphate(6-cl-putp)
    • 55673-61-5
    • SCHEMBL1980912
    • DTXSID70204194
    • CHEMBL1160555
    • 9H-Purine, 6-chloro-9-(5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-ribofuranosyl)-
    • CIRTP
    • US11185100, TABLE 14.4
    • Inchi: 1S/C10H14ClN4O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
    • InChI Key: WNBYTJKDDLUPCV-KQYNXXCUSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O1)O)O

Computed Properties

  • Exact Mass: 525.9458752g/mol
  • Monoisotopic Mass: 525.9458752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 804
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.4
  • Topological Polar Surface Area: 253Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.